Cas no 7271-49-0 (5-heptyl-2,4-dihydro-3H-1,2,4-triazole-3-thione)

• Product Name: 5-heptyl-2,4-dihydro-3H-1,2,4-triazole-3-thione
• CAS No: 7271-49-0
• MF: C₉H₁₇N₃S
• MW: 199.316380262375
• CID: 977455
• PubChem ID: 3034195
• Update Time: 2025-04-19

5-heptyl-2,4-dihydro-3H-1,2,4-triazole-3-thione Chemical and Physical Properties

Names and Identifiers

• 5-heptyl-2,4-dihydro-3H-1,2,4-triazole-3-thione
• 3H-1,2,4-TRIAZOLE-3-THIONE, 5-HEPTYL-1,2-DIHYDRO-
• 5-heptyl-1,2-dihydro-1,2,4-triazole-3-thione
• 2,4-Dihydro-5-heptyl-3H-1,2,4-triazole-3-thione
• 3H-1,2,4-Triazole-3-thione, 2,4-dihydro-5-heptyl-
• 3H-1,2,4-Triazole-3-thione, 5-heptyl-2,4-dihydro-
• AG-G-86435
• CTK5D6688
• EINECS 230-690-0
• SCHEMBL10715174
• delta(2)-1,2,4-Triazoline-5-thione, 3-heptyl-
• 7271-49-0
• NS00037396
• DTXSID0073378
• DB-283077
• XTWRQARBVPMUPP-UHFFFAOYSA-N

• Inchi： 1S/C9H17N3S/c1-2-3-4-5-6-7-8-10-9(13)12-11-8/h2-7H2,1H3,(H2,10,11,12,13)
• InChI Key： XTWRQARBVPMUPP-UHFFFAOYSA-N
• SMILES： S=C1NNC(CCCCCCC)=N1

Computed Properties

• Exact Mass: 199.11451
• Monoisotopic Mass: 199.11431873g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 68.5Ų

Experimental Properties

• PSA: 36.42